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Compound of Interest

Compound Name: Niobium fluoride

Cat. No.: B12642470 Get Quote

An In-depth Technical Guide to Niobium(V) Fluoride (NbF₅) for Researchers and Drug

Development Professionals

Niobium(V) fluoride, also known as niobium pentafluoride (NbF₅), is an inorganic compound

with the formula NbF₅.[1] It is a versatile and highly reactive material, recognized for its role as

a powerful Lewis acid and its applications in catalysis, materials science, and chemical

synthesis.[2][3] This document provides a comprehensive overview of the physical and

chemical properties of NbF₅, detailed experimental protocols for its synthesis, and

visualizations of its structure and key reactions.

Physical Properties
NbF₅ is a colorless, white, or light beige hygroscopic solid that exists as monoclinic crystals.[1]

[4][5][6][7] It is moisture-sensitive and will react with water.[8][9] The physical properties of

Niobium(V) Fluoride are summarized in the table below.

Table 1: Physical Properties of Niobium(V) Fluoride
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Property Value References

Appearance

Colorless, white to off-white, or

light beige hygroscopic

powder/crystals.

[1][2][5][6]

Molecular Formula NbF₅ [2]

Molar Mass 187.9 g/mol [2][4][5]

Melting Point 72-73 °C (345-346 K) [1][3]

79.5 °C (352.6 K) [4]

Boiling Point 220 °C (493 K) [2][7][8]

236 °C (509 K) [1][3][6]

Density 3.293 g/cm³ [1][3][6]

3.92 g/cm³ [7][8]

Solubility
Reacts with water, alcohol, and

caustic solutions.
[1][6][8]

Soluble in acetic acid. [4]

Slightly soluble in chloroform,

carbon disulfide (CS₂), and

sulfuric acid.

[1][6][7]

Crystal Structure
In the solid state, Niobium(V) fluoride adopts a tetrameric structure, with the formula [NbF₅]₄.[1]

[10] This structure consists of four NbF₆ octahedra that share corners.[1][10] X-ray

crystallography reveals that the four niobium atoms are arranged in a flat, nearly square plane,

distorted into a diamond shape.[11][12] Each niobium atom is coordinated to six fluorine atoms:

four bridging fluorine atoms and two terminal fluorine atoms.[11][12]

Caption: Simplified 2D representation of the [NbF₅]₄ tetrameric structure.

Chemical Properties and Reactivity
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Niobium(V) fluoride is a highly reactive compound characterized by its strong Lewis acidity.

This property is the foundation for its utility in catalysis and chemical synthesis.

Reactivity with Water and HF
NbF₅ is hygroscopic and hydrolyzes in water to form hydrofluoric acid and fluoroniobic acid

(H₂NbOF₅).[6][7][13] It reacts with hydrogen fluoride (HF) to produce H₂NbF₇, which is

classified as a superacid.[1] In hydrofluoric acid solutions, NbF₅ can convert to [NbF₇]²⁻ and

[NbF₅O]²⁻ ions.[1]

Hydrolysis

Superacid Formation

NbF₅ H₂NbOF₅ + HF+ H₂O

H₂O

NbF₅ H₂NbF₇+ 2HF

HF

Click to download full resolution via product page

Caption: Key aqueous reactions of Niobium(V) Fluoride.

Lewis Acidity and Catalytic Activity
NbF₅ is a potent Lewis acid, readily accepting electron pairs from Lewis bases.[6][8] This

characteristic makes it an effective catalyst in a variety of organic reactions. For instance, it

catalyzes the cyanosilylation of aldehydes, a process for forming cyanohydrins, with high

efficiency under solvent-free conditions.[14][15][16] Studies have shown that as little as 0.5
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mol% of NbF₅ can facilitate the reaction at room temperature in under 10 minutes, achieving

excellent yields.[14] Its Lewis acidity is comparable to other strong Lewis acids like PF₅ and

TiF₄.[17]

Beyond cyanosilylation, NbF₅ and related niobium-based catalysts are used in the conversion

of biomass, such as the degradation of cellulose into lactic acid.[18] It also serves as a

fluorinating agent in organic synthesis and as a precursor for producing niobium oxides and

other niobium compounds used in electronics and superconductors.[2]

Table 2: Chemical Reactivity and Applications of NbF₅

Property/Application Description References

Lewis Acidity
Strong Lewis acid; forms

complexes with Lewis bases.
[6][8][17]

Hydrolysis
Reacts with water to form

H₂NbOF₅ and HF.
[6][7][13]

Reaction with HF Forms the superacid H₂NbF₇. [1]

Catalysis

Efficient catalyst for

cyanosilylation of aldehydes,

cellulose conversion, and other

organic reactions.

[2][14][16][18]

Material Synthesis

Precursor for niobium-based

ceramics, superconductors,

and thin films.

[2][3]

Fluorinating Agent
Used to introduce fluorine into

organic molecules.
[2]

Experimental Protocols
Synthesis of Niobium(V) Fluoride
A common and effective method for synthesizing high-purity NbF₅ is through the direct

fluorination of niobium metal.[7][11][12]
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Methodology: Direct Fluorination of Niobium Metal[11][12][19][20]

Apparatus Setup: The reaction is conducted in a specialized apparatus, typically consisting

of a tube furnace, a reaction vessel (e.g., a corundum boat) to hold the niobium metal, and a

collection trap (e.g., a PFA U-trap) cooled to collect the sublimed product.[21] The entire

system must be thoroughly dried and passivated with a dilute fluorine gas mixture before

use.[12]

Reactants:

Niobium metal (sheets or powder).[19]

Diluted elemental fluorine gas (e.g., a 20:80 mixture of F₂ in Argon).[12]

Procedure:

Place the niobium metal in the reaction vessel inside the tube furnace.

Evacuate the apparatus and purge with an inert gas.

Introduce a stream of the dilute fluorine gas mixture into the system.

Heat the furnace to a temperature between 200°C and 473 K (200°C).[7][11][12]

NbF₅ forms as a vapor and sublimes. It is then collected as a colorless, crystalline solid in

the cooled PFA U-trap.[7][12]

The reaction is typically complete within several hours, yielding a high-purity product.[12]

Alternative Synthesis Routes:

Reaction of Niobium(V) chloride (NbCl₅) with elemental fluorine: 2NbCl₅ + 5F₂ → 2NbF₅ +

5Cl₂.[1][7]

Reaction of NbCl₅ with anhydrous hydrogen fluoride (HF).[11][12]
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Caption: Experimental workflow for the synthesis of NbF₅ via direct fluorination.

Characterization
The purity and structure of the synthesized NbF₅ can be confirmed using standard analytical

techniques:

Powder X-Ray Diffraction (PXRD): To confirm the crystalline phase and purity of the bulk

material.[11][12]

IR and Raman Spectroscopy: To verify the compound's identity and high purity.[11][12]

Single-Crystal X-ray Analysis: To determine the precise crystal structure, including bond

lengths and angles.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12642470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12642470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

